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Compound of Interest

Compound Name: 3-Azidopropanol
CAS No.: 72320-38-8
Cat. No.: B1278768
Get Quote
. J

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of 3-Azidopropanol, a
bifunctional molecule utilized in click chemistry and Staudinger ligation.

Molecular Composition and Weight

3-Azidopropanol is comprised of carbon, hydrogen, nitrogen, and oxygen atoms. Its molecular
formula is CsH7N3O[1][2][3][4]. The molecular weight is a critical parameter for stoichiometric
calculations in chemical reactions, solution preparation, and analytical characterization.

The calculation of the molecular weight is based on the atomic weights of its constituent
elements. The standard atomic weights are provided by the International Union of Pure and
Applied Chemistry (IUPAC).

Table 1: Atomic Composition and Molecular Weight Calculation for 3-Azidopropanol
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Standard .
. . . Total Weight (
Element Symbol Quantity Atomic Weight Imol )
mo
(g/mol) L
Carbon C 3 12.011[5][6] 36.033
Hydrogen H 7 1.008[7][8][9][10]  7.056
_ 14.007[11][12]
Nitrogen N 3 42.021
[13][14][15]
15.999[16][17]
Oxygen O 1 15.999

[18][19]

Total 101.109

Based on the sum of the atomic weights of its constituent atoms, the calculated molecular
weight of 3-Azidopropanol is 101.109 g/mol . This value is often rounded to 101.11 g/mol for
practical laboratory use[1][4][20].

Logical Relationship for Molecular Weight
Determination

The determination of a compound's molecular weight is a fundamental concept in chemistry,
based on its molecular formula and the atomic weights of its elements. The logical workflow for
this calculation is straightforward.

Inputs

[Stan . Weightsj\ Calculation Process Output

(C,H,N, O) —
] Sum of (Atom Count x Atomic Weight) Molecular Weigh
_ for each element 101.109 g/mol
Molecular Formula |
(C3H7N30)
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Caption: Workflow for calculating the molecular weight of 3-Azidopropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 20. 3-&R F-1-NEZ =96% | Sigma-Aldrich [sigmaaldrich.com]

e To cite this document: BenchChem. [In-depth Technical Guide: Molecular Weight of 3-
Azidopropanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278768/docs#in-depth-technical-guide-molecular-
weight-of-3-azidopropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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